Cas no 1806628-89-6 (5-(3-Chloro-2-oxopropyl)-2-ethylmandelic acid)

• Product Name: 5-(3-Chloro-2-oxopropyl)-2-ethylmandelic acid
• CAS No: 1806628-89-6
• MF: C₁₃H₁₅ClO₄
• MW: 270.708803415298
• CID: 4941028
• Update Time: 2025-11-06

5-(3-Chloro-2-oxopropyl)-2-ethylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-Chloro-2-oxopropyl)-2-ethylmandelic acid

• Inchi： 1S/C13H15ClO4/c1-2-9-4-3-8(5-10(15)7-14)6-11(9)12(16)13(17)18/h3-4,6,12,16H,2,5,7H2,1H3,(H,17,18)
• InChI Key： GWLZNCMQZZFZGU-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=CC(CC)=C(C(C(=O)O)O)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 305
• XLogP3: 1.9
• Topological Polar Surface Area: 74.6

Additional information on 5-(3-Chloro-2-oxopropyl)-2-ethylmandelic acid

Comprehensive Overview of 5-(3-Chloro-2-oxopropyl)-2-ethylmandelic acid (CAS No. 1806628-89-6)

5-(3-Chloro-2-oxopropyl)-2-ethylmandelic acid (CAS No. 1806628-89-6) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the class of mandelic acid derivatives, which are widely studied for their potential applications in drug development and metabolic studies. The presence of both chloro and oxo functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

Recent trends in scientific literature highlight the growing interest in mandelic acid derivatives, particularly those with ethyl and chloro substitutions, as they exhibit enhanced bioavailability and stability. Researchers are actively exploring the role of 5-(3-Chloro-2-oxopropyl)-2-ethylmandelic acid in modulating enzymatic pathways, which aligns with the current focus on precision medicine and targeted drug delivery. This compound’s potential to act as a chiral building block in asymmetric synthesis further underscores its significance in modern organic chemistry.

From an industrial perspective, CAS No. 1806628-89-6 is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to reduce hazardous byproducts, this compound’s efficient synthesis routes are being optimized to minimize environmental impact. Its compatibility with biocatalysts and enzymatic reactions makes it a candidate for eco-friendly production methods, a topic frequently searched by professionals in the field.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize 5-(3-Chloro-2-oxopropyl)-2-ethylmandelic acid, ensuring high purity for research applications. The compound’s solubility in polar solvents like DMSO and methanol facilitates its use in various experimental setups. These properties are frequently queried in academic and industrial databases, reflecting their practical relevance.

In the realm of drug discovery, this compound’s pharmacophore features are being investigated for their potential to interact with biological targets. Its structural similarity to other bioactive mandelic acids has sparked interest in its possible role as an anti-inflammatory or antimicrobial agent. Such applications are particularly relevant amid rising global concerns over antibiotic resistance and the need for novel therapeutic scaffolds.

For synthetic chemists, the stereochemistry of 5-(3-Chloro-2-oxopropyl)-2-ethylmandelic acid presents both challenges and opportunities. The compound’s chiral center allows for the creation of enantiomerically pure derivatives, a critical factor in developing FDA-approved drugs. Discussions on platforms like ResearchGate and PubMed often emphasize the importance of such intermediates in achieving high enantioselectivity.

As the demand for custom synthesis and contract research grows, suppliers of CAS No. 1806628-89-6 are increasingly focusing on scalability and cost-efficiency. Questions about bulk availability, storage conditions, and shipping protocols are common among procurement specialists, highlighting the compound’s commercial viability. These practical considerations are essential for seamless integration into large-scale projects.

In summary, 5-(3-Chloro-2-oxopropyl)-2-ethylmandelic acid represents a convergence of academic curiosity and industrial utility. Its multifaceted applications—from asymmetric catalysis to pharmaceutical intermediates—make it a compound worth watching in the evolving landscape of chemical research. By addressing both scientific and logistical queries, this overview aims to serve as a valuable resource for stakeholders across disciplines.